4-[2-(Diethylamino)ethoxy]benzoic acid hydrochloride

• IUPAC Name: 4-[2-(diethylamino)ethoxy]benzoic acid;hydrochloride
• InChI: InChI=1S/C13H19NO3.ClH/c1-3-14(4-2)9-10-17-12-7-5-11(6-8-12)13(15)16;/h5-8H,3-4,9-10H2,1-2H3,(H,15,16);1H
• InChI Key: SOEBUSCNBNZIRA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=CC=C(C=C1)C(=O)O.Cl
• Molecular Formula: C13H20ClNO3
• Molecular Weight: 273.75 g/mol

Description

4-[2-(Diethylamino)ethoxy]benzoic acid hydrochloride, also known as DEAEBA HCl, is an organic compound that has been studied extensively for its biological activity and potential applications in various fields of research and industry. It is a biochemical used for proteomics research.

Molecular Structure Analysis

The molecular formula of this compound is C13H19NO3•HCl. Its molecular weight is 273.76.

Physical And Chemical Properties Analysis

This compound is a powder. It has a melting point of 171-174°C. It is stored at room temperature.

Scientific Research Applications

• Quantum Chemical Studies and Antineoplastic Activity : A study discussed the quantum chemical studies on the dissociation of substituted benzoic acids, including 4-substituted benzoic acids. It also explored the potential antineoplastic activity of certain benzohydroxamic acids in leukemia-bearing mice (Sainsbury, 1975).

• Synthetic Methodologies and Radiochemical Purity : Research on the synthesis of related compounds, such as 4-amino-5-chloro-N[2-(diethylamino)ethyl]-2-[(butan-2-on-3-yl)oxy] benzamide hydrochloride, provided insights into synthetic methodologies and achieved high radiochemical purity (Standridge & Swigor, 1991).

• Effects on Carotenogenesis : Another study investigated the effects of certain amines, including 4-[β-(diethylamino)-ethoxy]-benzophenone hydrochloride, on carotenogenesis in Blakeslea trispora, finding an increase in lycopene accumulation (Hsu, Poling, & Yokoyama, 1974).

• Polyaniline Doping : Research involving the doping of polyaniline with substituted benzoic acids, such as 4-aminobenzoic acid, highlighted the potential applications in the field of advanced materials (Amarnath & Palaniappan, 2005).

• Metabolism and Excretion in Humans : A study on the human metabolism and excretion of Uvinul A plus®, which contains a derivative of 4-(diethylamino)-2-hydroxybenzoyl benzoic acid, provided insights into the biotransformation and toxicokinetic parameters of such compounds (Stoeckelhuber et al., 2020).

• Antimicrobial Activity of Derivatives : Research on quinazolinone derivatives synthesized using compounds like 4-aminobenzoic acid revealed their potential antimicrobial activity (El-Hashash et al., 2011).

• Molar Refraction and Polarizability : A study measured the molar refraction and polarizability of a drug related to 4-(diethylamino)ethyl benzoic acid, providing insights into its physicochemical properties (Sawale et al., 2016).

• Receptor Binding and Hypoglycemic Activity : Investigations into the receptor binding sites of hypoglycemic drugs related to substituted benzamides, such as 4-(diethylamino)ethyl benzoic acid, contributed to the understanding of their mode of action (Brown & Foubister, 1984).

• Anticoccidial Activity : Research on the anticoccidial activity of derivatives of 4-amino-2-ethoxybenzoic acid demonstrated their potential as antiparasitic agents (Rogers et al., 1964).

Safety and Hazards

The safety information available indicates that 4-[2-(Diethylamino)ethoxy]benzoic acid hydrochloride may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Synthesis routes and methods

Procedure details

Hydrolysis of ethyl 4-(2-diethylaminoethoxy)benzoate hydrochloride with aqueous concentrated hydrochloric acid at 100° for two hours gives 4-(2-diethylaminoethoxy)benzoic acid hydrochloride, m.p. 166°-168°.